2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide
Overview
Description
2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide, also known as BMS-986165, is a small molecule inhibitor that has been developed for the treatment of autoimmune diseases such as psoriasis and psoriatic arthritis. It was discovered by Bristol-Myers Squibb and is currently in clinical trials.
Mechanism of Action
2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide works by inhibiting a protein called TYK2, which is involved in the signaling pathway of several cytokines that play a role in autoimmune diseases. By inhibiting TYK2, 2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide reduces the production of these cytokines and thereby reduces inflammation.
Biochemical and physiological effects:
Studies have shown that 2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide is effective in reducing the symptoms of psoriasis and psoriatic arthritis, including skin lesions and joint pain. It has also been shown to reduce the levels of several cytokines that are involved in the pathogenesis of these diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide is that it is a small molecule inhibitor, which makes it easier to synthesize and study than larger protein inhibitors. However, its specificity for TYK2 may limit its use in studying other signaling pathways. Additionally, its efficacy and safety in humans will need to be further evaluated in clinical trials.
Future Directions
There are several potential future directions for research on 2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide. These include:
1. Further studies on its efficacy and safety in larger clinical trials, including studies in other autoimmune diseases.
2. Studies on its mechanism of action and its effects on other signaling pathways.
3. Development of new formulations or delivery methods to improve its pharmacokinetics and bioavailability.
4. Studies on its potential use in combination with other drugs for the treatment of autoimmune diseases.
5. Development of biomarkers to predict patient response to 2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide.
Scientific Research Applications
2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-methoxyphenyl)acetamide has been the subject of several scientific studies, including preclinical and clinical trials. These studies have focused on its efficacy in the treatment of autoimmune diseases such as psoriasis and psoriatic arthritis, as well as its safety and tolerability.
properties
IUPAC Name |
2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrNO3/c1-24-16-7-5-15(6-8-16)22-20(23)12-18-17-9-4-14(21)11-13(17)3-10-19(18)25-2/h3-11H,12H2,1-2H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXZDMOIJIGKOSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CC2=C(C=CC3=C2C=CC(=C3)Br)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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